
Application Notes and Protocols for Isopropyl
Trioleyl Titanate in Polyolefin Formulations

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Isopropyl trioleyl titanate

CAS No.: 136144-62-2

Cat. No.: B1147831

Get Quote

Introduction: A Paradigm Shift in Polyolefin
Compounding
For researchers and product developers in the polymer industry, the pursuit of enhanced

performance in polyolefin-based materials is a constant endeavor. The incorporation of

inorganic fillers such as calcium carbonate, talc, and kaolin is a widely adopted strategy to

improve mechanical properties and reduce costs.[1] However, the inherent incompatibility

between the hydrophilic surfaces of these fillers and the hydrophobic nature of polyolefin

matrices often leads to suboptimal performance. This is where the strategic application of

organometallic coupling agents, specifically Isopropyl Trioleyl Titanate, offers a

transformative solution.

Isopropyl trioleyl titanate, a monoalkoxy titanate coupling agent, acts as a molecular bridge

at the interface between the inorganic filler and the polyolefin matrix.[2] Its unique chemical

structure allows it to chemically bond to the filler surface while the long organic chains entangle

with the polymer, creating a robust and durable composite.[3] This guide provides a

comprehensive overview of the applications of isopropyl trioleyl titanate in polyolefin
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formulations, complete with detailed application notes, experimental protocols, and an in-depth

look at its mechanism of action.

Chemical and Physical Properties of Isopropyl
Trioleyl Titanate
Isopropyl trioleyl titanate, also known by trade names such as Ken-React® KR® TTS, is a

viscous liquid with a distinctive wine-red to reddish-brown color.[4][5] Its key properties are

summarized in the table below.

Property Value

CAS Number 136144-62-2[6]

Molecular Formula C57H106O7Ti[5]

Molecular Weight 951.32 g/mol [5]

Appearance Wine-red viscous liquid[5]

Solubility Soluble in organic solvents[5]

Mechanism of Action: The Molecular Bridge
The efficacy of isopropyl trioleyl titanate lies in its bifunctional nature. The molecule consists

of a central titanium atom bonded to an isopropoxy group and three oleyl groups.[6] The

mechanism of action can be understood as a two-step process:

Reaction with the Filler Surface: The isopropoxy group of the titanate reacts with protons on

the surface of the inorganic filler, such as hydroxyl groups or adsorbed water. This reaction

forms a chemical bond between the titanium atom and the filler, creating a monomolecular

layer of the coupling agent on the filler's surface.[2] This process effectively transforms the

hydrophilic filler surface into a hydrophobic, organophilic one.

Interaction with the Polyolefin Matrix: The three long, oleyl chains are compatible with and

entangle within the polyolefin matrix (e.g., polyethylene or polypropylene). This creates

strong adhesion between the treated filler and the polymer, facilitating stress transfer from

the polymer to the filler and improving the overall mechanical properties of the composite.
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Diagram: Mechanism of Action of Isopropyl Trioleyl Titanate
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Mechanism of Isopropyl Trioleyl Titanate

Filler Surface Isopropyl Trioleyl Titanate

Polyolefin Matrix

Inorganic Filler (e.g., CaCO3)

Surface Protons (e.g., -OH)

Ti(O-iPr)(Oleyl)3

Reaction of Isopropoxy Group

Polyolefin Chains (PE, PP)

Entanglement of Oleyl Chains
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Filler Surface Treatment Workflow

Start

Dry Inorganic Filler (110-120°C)

Pre-heat High-Speed Mixer (80-100°C)

Add Filler to Mixer

Spray Isopropyl Trioleyl Titanate

High-Speed Mixing (5-10 min)

Cool and Store Treated Filler

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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